Cas no 1805528-50-0 (Methyl 4-bromo-2-cyano-6-methoxybenzoate)

• Product Name: Methyl 4-bromo-2-cyano-6-methoxybenzoate
• CAS No: 1805528-50-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4954574
• Update Time: 2025-05-21

Methyl 4-bromo-2-cyano-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-6-methoxybenzoate

• Inchi： 1S/C10H8BrNO3/c1-14-8-4-7(11)3-6(5-12)9(8)10(13)15-2/h3-4H,1-2H3
• InChI Key： ZHVNXDRUUQLGNM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OC)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-bromo-2-cyano-6-methoxybenzoate

Recent Advances in the Study of Methyl 4-bromo-2-cyano-6-methoxybenzoate (CAS: 1805528-50-0)

Methyl 4-bromo-2-cyano-6-methoxybenzoate (CAS: 1805528-50-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-bromo-2-cyano-6-methoxybenzoate as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that this compound could be efficiently transformed into pyridine derivatives, which exhibited significant inhibitory activity against tyrosine kinases involved in cancer progression. The findings suggest that Methyl 4-bromo-2-cyano-6-methoxybenzoate holds promise as a building block for the development of targeted cancer therapies.

Another notable research effort, documented in Organic Letters, focused on optimizing the synthetic route for Methyl 4-bromo-2-cyano-6-methoxybenzoate. The authors reported a high-yield, scalable method using palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of its production. This advancement is expected to facilitate the large-scale manufacturing of derivatives for further pharmacological evaluation.

Furthermore, a study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial properties of derivatives synthesized from Methyl 4-bromo-2-cyano-6-methoxybenzoate. The results revealed that certain analogs exhibited broad-spectrum activity against drug-resistant bacterial strains, underscoring the compound's potential in addressing the global challenge of antimicrobial resistance.

In conclusion, Methyl 4-bromo-2-cyano-6-methoxybenzoate (CAS: 1805528-50-0) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its applications span from oncology to infectious diseases, and recent synthetic innovations have enhanced its accessibility for research and development. Future studies are likely to explore its utility in additional therapeutic areas, further solidifying its role in drug discovery.